Cas no 1361850-64-7 (2',4'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid methyl ester)

• Product Name: 2',4'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid methyl ester
• CAS No: 1361850-64-7
• MF: C₁₄H₉Cl₂FO₂
• MW: 299.124465703964
• CID: 4790162
• Update Time: 2025-05-20

2',4'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2',4'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid methyl ester

• Inchi： 1S/C14H9Cl2FO2/c1-19-14(18)11-6-8(2-5-13(11)17)10-4-3-9(15)7-12(10)16/h2-7H,1H3
• InChI Key： MPMPLRUETGHCIC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(=C(C(=O)OC)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• XLogP3: 5
• Topological Polar Surface Area: 26.3

Additional information on 2',4'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid methyl ester

2',4'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid methyl ester: A Comprehensive Overview

The compound 2',4'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid methyl ester (CAS No. 1361850-64-7) is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond. The substitution pattern on the rings, including chlorine and fluorine atoms, as well as the carboxylic acid methyl ester group, imparts distinct chemical and physical properties to the molecule.

Recent studies have highlighted the importance of biphenyl derivatives in the development of advanced materials, particularly in the field of electronics. The presence of halogen atoms, such as chlorine and fluorine, in the structure of 2',4'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid methyl ester, enhances its electronic properties, making it a promising candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have demonstrated that these halogen substitutions can significantly improve the charge transport properties of the material, leading to more efficient devices with longer operational lifetimes.

In addition to its electronic applications, this compound has also been explored for its potential in pharmaceutical research. The carboxylic acid methyl ester group is known to play a crucial role in modulating the bioavailability and pharmacokinetics of drugs. Recent findings suggest that 2',4'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid methyl ester could serve as a lead compound in the development of new drug delivery systems. Its ability to form stable complexes with certain biomolecules has been a focal point of ongoing investigations.

The synthesis of 2',4'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid methyl ester involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as Suzuki coupling and Friedel-Crafts acylation have been employed in its preparation. These methods not only enhance the efficiency of the synthesis but also allow for greater control over the substitution pattern on the biphenyl ring system.

From an environmental perspective, understanding the degradation pathways of 2',4'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid methyl ester is critical for assessing its potential impact on ecosystems. Recent studies have revealed that this compound undergoes rapid hydrolysis under certain environmental conditions, particularly in aqueous environments. This finding is significant for industries that utilize this compound, as it highlights the need for proper waste management practices to minimize environmental contamination.

In conclusion, 2',4'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid methyl ester (CAS No. 1361850-64-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in fields such as electronics, pharmaceuticals, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing technological and scientific innovation.